Cas no 1261446-32-5 (2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile)

• Product Name: 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile
• CAS No: 1261446-32-5
• MF: C₁₈H₆Cl₆N₂
• MW: 462.971638202667
• CID: 4970399
• Update Time: 2025-10-23

2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile

• Inchi： 1S/C18H6Cl6N2/c19-11-5-15(23)13(21)3-9(11)17-2-1-8(7-25)18(26-17)10-4-14(22)16(24)6-12(10)20/h1-6H
• InChI Key： RSSKTDJWTABQRD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(C#N)=CC=C(C2C=C(C(=CC=2Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 539
• XLogP3: 7.7
• Topological Polar Surface Area: 36.7

Additional information on 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile

Introduction to 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile (CAS No. 1261446-32-5)

2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile, a compound with the chemical formula C₁₄H₄Cl₆N₂, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains. The presence of multiple chlorine atoms and the nitrile group in its structure imparts distinct reactivity and functionality, making it a valuable candidate for further investigation.

The CAS number 1261446-32-5 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and databases. This numbering system is essential for researchers to accurately locate and verify the compound's properties and applications. The name 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile itself offers detailed insights into its molecular structure, highlighting the substituents attached to the nicotinonitrile backbone. The trichlorophenyl groups at the 2 and 6 positions contribute to the compound's overall stability and reactivity, making it a promising candidate for synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds like 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile. Research has indicated that such molecules may exhibit properties useful in the development of novel therapeutic agents. The chlorine atoms in the structure can participate in various chemical reactions, allowing for modifications that could enhance drug-like characteristics such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The nicotinonitrile core is a well-known pharmacophore found in many bioactive molecules. Studies have shown that derivatives of nicotinonitrile can interact with biological targets in ways that may lead to therapeutic effects. For instance, modifications at the trichlorophenyl positions could influence how the molecule binds to receptors or enzymes, potentially leading to new treatments for various diseases.

The agrochemical sector has also shown interest in this compound. The chlorine substituents can enhance the compound's ability to interact with biological systems, making it a candidate for developing new pesticides or herbicides. Research has suggested that such compounds might be effective in controlling pests while maintaining environmental safety. This dual application potential makes 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile a versatile molecule with broad implications.

Advances in synthetic chemistry have enabled more efficient methods for producing this compound on an industrial scale. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile with high precision. These methods not only improve yield but also allow for easier modifications of the molecule's structure.

The computational modeling of this compound has provided valuable insights into its behavior and interactions. Molecular dynamics simulations have helped researchers understand how 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile might interact with biological targets at an atomic level. This information is crucial for designing experiments aimed at optimizing its pharmacological properties.

In conclusion, 2,6-Bis(2,4,5-trichlorophenyl)nicotinonitrile (CAS No. 1261446-32-5) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an attractive candidate for further research and development. As scientific understanding continues to evolve，this molecule will likely play an increasingly important role in advancing our capabilities to develop new treatments and agricultural solutions.